Cas no 1805406-76-1 (Ethyl 3,4-bis(trifluoromethyl)-2-methylphenylacetate)

• Product Name: Ethyl 3,4-bis(trifluoromethyl)-2-methylphenylacetate
• CAS No: 1805406-76-1
• MF: C₁₃H₁₂F₆O₂
• MW: 314.223605155945
• CID: 5008591
• Update Time: 2023-08-25

Ethyl 3,4-bis(trifluoromethyl)-2-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3,4-bis(trifluoromethyl)-2-methylphenylacetate

• Inchi： 1S/C13H12F6O2/c1-3-21-10(20)6-8-4-5-9(12(14,15)16)11(7(8)2)13(17,18)19/h4-5H,3,6H2,1-2H3
• InChI Key： LQAXTKLRVNJNAU-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(F)(F)F)C=CC(CC(=O)OCC)=C1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 363
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3